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Compound of Interest

Compound Name: Octisalate

Cat. No.: B1662834

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical, immediate safety and logistical information for the handling of
Octisalate (also known as Ethylhexyl Salicylate). The following procedural guidance is
intended to ensure the safe operational use and disposal of this compound in a laboratory
setting, establishing a foundation of trust and safety in your research endeavors.

Physical and Chemical Properties of Octisalate

A comprehensive understanding of Octisalate's properties is fundamental to its safe handling.
The following table summarizes key quantitative data for easy reference.
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Property Value Reference
Molecular Formula C15H2203 [1]
Molecular Weight 250.33 g/mol [1]
Appearance Colorless to pale yellow liquid [2]
Odor Slight, floral [1]
Density 1.011 - 1.016 g/cm3 at 25°C [3]
Boiling Point 189 °C (372 °F; 462 K) [4]
Melting Point < 25°C (77 °F; 298 K) [4]
Flash Point 113°C / 235.4°F (Closed cup) [1]
Solubility Insoluble in water. Soluble in 5]
alcohol.
LogP (o/w) 6.089 (est) [5]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent direct contact
and ensure personal safety when handling Octisalate.
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PPE Category Specifications Rationale

Wear tightly fitting safety
) goggles with side-shields Protects against splashes and
Eye/Face Protection ) )
conforming to EN 166 (EU) or accidental eye contact.

NIOSH (US).

Wear impervious, flame-
) ] resistant clothing. Handle with Prevents skin contact and
Skin Protection ) ) o
chemical-resistant gloves potential irritation.

(inspect prior to use).

A laboratory fume hood or
other appropriate local exhaust
ventilation is required. If high
Respiratory Protection concentrations of mist or vapor  Minimizes inhalation exposure.
are generated, use an
approved/certified vapor

respirator.

Operational and Disposal Plans

Adherence to proper handling, storage, and disposal protocols is crucial for maintaining a safe
laboratory environment.

Handling and Storage

o Handling: Avoid contact with skin and eyes.[6] Prevent the formation of dust and aerosols.[6]
Ensure adequate ventilation at all times. Wash hands thoroughly after handling.

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[6] Store at room
temperature in the original container.[1]

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment.[6] Avoid breathing vapors, mist, or gas.
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[1]

» Containment and Cleaning: Absorb the spill with inert material (e.g., vermiculite, dry sand, or
earth) and place it in a suitable, closed container for disposal.[1]

Disposal

e Product: Excess and expired materials should be offered to a licensed hazardous material
disposal company.[6] The product may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[6]

o Contaminated Packaging: Dispose of as unused product.[6]

It is imperative to ensure that all federal and local regulations regarding the disposal of this
material are followed.[6]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

If breathing is difficult, remove the person to

fresh air and keep at rest in a position

Inhalation _ o
comfortable for breathing. Call a physician if
symptoms develop or persist.[6]

Take off contaminated clothing immediately.

Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[6]

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.[6]

Rinse mouth with water. Do not induce vomiting.
_ Never give anything by mouth to an
Ingestion . ]
unconscious person. Call a doctor or Poison

Control Center immediately.[6]
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Experimental Protocol: In Vitro Skin Permeation
Study

To assess the dermal absorption of Octisalate, an in vitro skin permeation study using Franz
diffusion cells is a standard method. The following protocol provides a detailed methodology.

Objective: To quantify the permeation of Octisalate through an excised skin membrane over a
24-hour period.

Materials:

e Franz diffusion cells

e Excised human or porcine skin

¢ Octisalate-containing formulation

» Receptor solution (e.g., phosphate-buffered saline (PBS) with a solubilizing agent for
lipophilic compounds)

o Water bath or temperature control system

e Syringes and needles for sampling

e High-performance liquid chromatography (HPLC) system for analysis
Procedure:

 Membrane Preparation:

o Thaw frozen excised skin at room temperature.

o

Cut the skin into sections large enough to fit the Franz diffusion cells.

o

If required, prepare epidermal membranes by heat separation (immersing the skin in water
at 60°C for 1-2 minutes and gently peeling the epidermis from the dermis).

(¢]

Precondition the skin membrane in the receptor solution to ensure hydration.[6]
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e Franz Diffusion Cell Assembly:
o Degas the receptor solution to prevent air bubble formation.[6]

o Fill the receptor chamber of the Franz diffusion cell with the receptor solution, ensuring
there are no trapped air bubbles.[6]

o Securely clamp the prepared skin membrane between the donor and receptor chambers,
with the stratum corneum facing the donor chamber.[6]

e Dosing and Temperature Control:

o Accurately weigh and apply a finite dose (e.g., 5-10 mg/cm?) of the Octisalate formulation
evenly onto the surface of the skin in the donor chamber.

o Cover the donor chamber to minimize evaporation.[6]

o Place the assembled Franz diffusion cells in a water bath set to maintain the skin surface
temperature at 32°C.[6]

e Sampling:

o At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw an
aliquot of the receptor solution from the sampling arm.[6]

o Immediately replace the withdrawn volume with fresh, pre-warmed receptor solution to
maintain sink conditions.[6]

o Sample Analysis:
o At the end of the experiment (24 hours), dismantle the cells.

o Analyze the concentration of Octisalate in the collected receptor solution samples using a
validated HPLC method.

o The amount of Octisalate permeated per unit area is calculated and plotted against time.

Visual Workflow for Safe Handling of Octisalate
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The following diagram illustrates the key procedural steps for the safe handling of Octisalate
from receipt to disposal.

Receipt and Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1662834?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662834?utm_src=pdf-custom-synthesis
https://ec.europa.eu/health/ph_risk/committees/04_sccp/docs/sccp_s_03.pdf
https://lnhlifesciences.org/services/skin-permeation-testing
https://pubmed.ncbi.nlm.nih.gov/35459978/
https://pubmed.ncbi.nlm.nih.gov/35459978/
https://alterlab.co.id/guide-setting-up-and-conducting-permeation-tests-with-franz-diffusion-cells/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7559371/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7559371/
https://m.youtube.com/watch?v=QoYfV9t5l2o
https://www.benchchem.com/product/b1662834#personal-protective-equipment-for-handling-octisalate
https://www.benchchem.com/product/b1662834#personal-protective-equipment-for-handling-octisalate
https://www.benchchem.com/product/b1662834#personal-protective-equipment-for-handling-octisalate
https://www.benchchem.com/product/b1662834#personal-protective-equipment-for-handling-octisalate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662834?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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